N-(3-chlorophenyl)-1-(2-hydroxy-2-phenylethyl)-1H-1,2,4-triazole-3-carboxamide
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Description
N-(3-chlorophenyl)-1-(2-hydroxy-2-phenylethyl)-1H-1,2,4-triazole-3-carboxamide is a useful research compound. Its molecular formula is C17H15ClN4O2 and its molecular weight is 342.78. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
This compound is part of a broader class of chemicals known as triazole derivatives, which have been extensively studied for their diverse chemical properties and potential applications. Research has shown that these derivatives can be synthesized through various chemical reactions involving specific precursors and conditions, aiming to achieve compounds with desired functional groups and structural characteristics. For instance, triazole derivatives have been synthesized to explore their pharmacological properties, including anti-convulsive activity, which suggests their utility in treating conditions such as epilepsy and agitation. Although the specific compound was not directly mentioned, the methodologies and the chemical framework discussed are relevant to its synthesis and potential chemical behavior (R. Shelton, 1981).
Potential Applications
Antimicrobial Activity
Studies on similar triazole derivatives have demonstrated potential antimicrobial properties. For example, compounds synthesized with the triazole core structure have shown in vitro antibacterial and antifungal activities, indicating their potential as antimicrobial agents (N. Desai, A. Dodiya, P. N. Shihora, 2011). This suggests that N-(3-chlorophenyl)-1-(2-hydroxy-2-phenylethyl)-1H-1,2,4-triazole-3-carboxamide could potentially be explored for its antimicrobial properties as well.
Corrosion Inhibition
Another area of application for triazole derivatives is in the field of corrosion inhibition. Compounds with the triazole moiety have been investigated for their ability to protect metals against corrosion, especially in acidic environments. The efficiency of these compounds as corrosion inhibitors is attributed to their adsorption behavior on the metal surface, forming a protective layer that reduces the rate of corrosion. Such studies indicate the potential of this compound to serve as a corrosion inhibitor, given its structural similarity to the compounds investigated (F. Bentiss, M. Bouanis, B. Mernari, M. Traisnel, H. Vezin, M. Lagrenée, 2007).
Properties
IUPAC Name |
N-(3-chlorophenyl)-1-(2-hydroxy-2-phenylethyl)-1,2,4-triazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15ClN4O2/c18-13-7-4-8-14(9-13)20-17(24)16-19-11-22(21-16)10-15(23)12-5-2-1-3-6-12/h1-9,11,15,23H,10H2,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJFAUXCUXOSDNN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(CN2C=NC(=N2)C(=O)NC3=CC(=CC=C3)Cl)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15ClN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.